IDFP IDFP IDFP is a phosphonic ester.
Brand Name: Vulcanchem
CAS No.: 615250-02-7
VCID: VC21133144
InChI: InChI=1S/C15H32FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h15H,4-14H2,1-3H3
SMILES: CCCCCCCCCCCCP(=O)(OC(C)C)F
Molecular Formula: C15H32FO2P
Molecular Weight: 294.39 g/mol

IDFP

CAS No.: 615250-02-7

Cat. No.: VC21133144

Molecular Formula: C15H32FO2P

Molecular Weight: 294.39 g/mol

* For research use only. Not for human or veterinary use.

IDFP - 615250-02-7

Specification

Description IDFP is a phosphonic ester.
CAS No. 615250-02-7
Molecular Formula C15H32FO2P
Molecular Weight 294.39 g/mol
IUPAC Name 1-[fluoro(propan-2-yloxy)phosphoryl]dodecane
Standard InChI InChI=1S/C15H32FO2P/c1-4-5-6-7-8-9-10-11-12-13-14-19(16,17)18-15(2)3/h15H,4-14H2,1-3H3
Standard InChI Key SFRALHFBKRAJPW-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCP(=O)(OC(C)C)F
Canonical SMILES CCCCCCCCCCCCP(=O)(OC(C)C)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator